4-[(4-Chlorobenzyl)oxy]-2-methyl-6-[(phenylsulfanyl)methyl]pyrimidine

• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-2-methyl-6-(phenylsulfanylmethyl)pyrimidine
• InChI: InChI=1S/C19H17ClN2OS/c1-14-21-17(13-24-18-5-3-2-4-6-18)11-19(22-14)23-12-15-7-9-16(20)10-8-15/h2-11H,12-13H2,1H3
• InChI Key: ZMABXHFUHJQHKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCC2=CC=C(C=C2)Cl)CSC3=CC=CC=C3
• Molecular Formula: C19H17ClN2OS
• Molecular Weight: 356.9 g/mol

Description

4-[(4-Chlorobenzyl)oxy]-2-methyl-6-[(phenylsulfanyl)methyl]pyrimidine, also known as CP-4, is a synthetic organic compound derived from pyrimidine and used in a variety of scientific applications. It is a colorless solid that is soluble in organic solvents, and is known for its ability to react with a range of organic compounds. CP-4 has a wide range of uses in the laboratory, including its application in synthesis, as a reagent, and as a catalyst.

Scientific Research Applications

Nonlinear Optical Materials

One study explored the structural parameters, electronic properties, and nonlinear optical (NLO) behavior of thiopyrimidine derivatives, closely related to the chemical structure . These compounds, including derivatives of phenyl pyrimidine, were investigated for their promising applications in nonlinear optics, which are crucial for optoelectronic devices. The research highlighted their significant NLO properties, suggesting potential high-tech applications in optoelectronics due to their larger NLO responses compared to standard molecules (Hussain et al., 2020).

Spectroscopic Analysis and Molecular Docking

Another study performed a comprehensive spectroscopic analysis (FT-IR and FT-Raman), along with molecular docking, of a pyrimidine derivative similar to the compound of interest. This derivative was identified as a potential chemotherapeutic agent. The research emphasized its theoretical predictions of nonlinear optical behavior and suggested inhibitory activity against specific proteins, pointing towards potential applications in designing anticancer drugs (Alzoman et al., 2015).

Synthesis and Cytotoxic Activity

The synthesis and characterization of new 4-thiopyrimidine derivatives, including variations similar to the specified chemical, have been detailed, with an emphasis on their cytotoxic activity against various cancer cell lines. This study provided valuable insights into the structural influences on the cytotoxic properties of these compounds, suggesting potential applications in developing anticancer therapies (Stolarczyk et al., 2018).

Antifungal Activities

Research on thieno[2,3-d]pyrimidine derivatives, which share a structural similarity with the query compound, has shown promising antifungal activities. These compounds were evaluated for their preventive effects on various plant diseases, indicating their potential use in agricultural applications to protect crops from fungal infections (Konno et al., 1989).